Cas no 65738-44-5 (3,3-Dimethyl-1,4-dioxepan-2-one)

• Product name: 3,3-Dimethyl-1,4-dioxepan-2-one
• CAS No: 65738-44-5
• MF: C₇H₁₂O₃
• MW: 144.168
• CID: 2794486
• PubChem ID: 17912927

3,3-Dimethyl-1,4-dioxepan-2-one Chemical and Physical Properties

Names and Identifiers

• DTXSID30591577
• 65738-44-5
• SCHEMBL6674445
• 3,3-Dimethyl-1,4-dioxepan-2-one

• Inchi： InChI=1S/C7H12O3/c1-7(2)6(8)9-4-3-5-10-7/h3-5H2,1-2H3
• InChI Key： FXODQHOZBAIZJB-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 144.078644241Da
• Monoisotopic Mass: 144.078644241Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 35.5Ų